H-His(Trt)-Otbu HCl

• IUPAC Name: tert-butyl (2S)-2-amino-3-(1-tritylimidazol-4-yl)propanoate;hydrochloride
• InChI: InChI=1S/C29H31N3O2.ClH/c1-28(2,3)34-27(33)26(30)19-25-20-32(21-31-25)29(22-13-7-4-8-14-22,23-15-9-5-10-16-23)24-17-11-6-12-18-24;/h4-18,20-21,26H,19,30H2,1-3H3;1H/t26-;/m0./s1
• InChI Key: CSJUKIBWBKXMAT-SNYZSRNZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(CC1=CN(C=N1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)N.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)[C@H](CC1=CN(C=N1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)N.Cl
• Molecular Formula: C29H32ClN3O2
• Molecular Weight: 490.0 g/mol

Description

H-His(Trt)-Otbu HCl is a derivative of the amino acid histidine. It is used in peptide synthesis. The molecular formula is C29H32ClN3O2.

Synthesis Analysis

The synthesis of similar compounds, such as poly (l-histidine) (PHIS), has been studied. The novel monomer N im-trityl-protected N-carboxy anhydride of L-histidine (Trt-HIS-NCA) was used for the synthesis of PHIS. Kinetic studies of the ring-opening polymerization of Trt-HIS-NCA followed first-order kinetics, indicating that the polymerization is “living”.

Molecular Structure Analysis

The molecular structure of this compound includes a total of 59 bonds. There are 34 non-H bonds, 24 multiple bonds, 8 rotatable bonds, 1 double bond, 23 aromatic bonds, 1 five-membered ring, 3 six-membered rings, 1 ester (aliphatic), 1 primary amine (aliphatic), and 1 Imidazole.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

H-His(Trt)-Otbu HCl plays a significant role in the synthesis of peptides and proteins, which are critical in pharmaceutical research. In a study by Zhang et al. (2014), a liquid-phase fragments coupling strategy was employed for the synthesis of hexapeptides, demonstrating the importance of this compound in peptide synthesis processes. Such peptides have applications in cosmeceuticals and drug development (Zhang et al., 2014).

Biomedical Research

In biomedical research, derivatives of this compound have been utilized in studies exploring their potential therapeutic effects. For instance, Manikandan et al. (2002) investigated a novel tetrapeptide derivative Boc-Lys(Boc)-Arg-Asp-Ser(tbu)-OtBu for its cardioprotective properties, indicating the relevance of such compounds in developing treatments for heart-related conditions (Manikandan et al., 2002).

Molecular Biology and Biochemistry

This compound is also significant in molecular biology and biochemistry research. For example, the study of the interaction of tryptophan-containing oligopeptides with d-CpGpCpG by proton NMR, involving tetrapeptide Lys-Trp-Gly-Lys OtBu, highlights the application of these compounds in understanding molecular interactions and mechanisms (Barthwal et al., 1987).

Mechanism of Action

Target of Action

H-His(Trt)-Otbu HCl, also known as 1-(Triphenylmethyl)-L-histidine, is a derivative of the essential amino acid histidine

Mode of Action

Amino acids and their derivatives, including histidine derivatives, have been known to influence the secretion of anabolic hormones, supply fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage .

Result of Action

As a histidine derivative, it may influence the secretion of anabolic hormones, supply fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage .